Cas no 1805172-95-5 (2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1805172-95-5
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4867225
• Update Time: 2025-10-25

2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-4-1-3(6(9)10)5(2-12)13-7(4)11/h1,6H,2,12H2
• InChI Key： ZWRBTIZVTKRGRS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CN)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine

Comprehensive Overview of 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1805172-95-5)

2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing bioactive compounds. The compound's CAS No. 1805172-95-5 ensures precise identification in scientific databases, catering to researchers exploring novel drug candidates or crop protection agents.

In recent years, the demand for halogenated pyridines like 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers frequently search for terms such as "pyridine derivatives in drug discovery" or "halogenated heterocycles synthesis," reflecting the compound's relevance in cutting-edge applications. Its aminomethyl group further enhances its utility as a building block for proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research.

The compound's difluoromethyl moiety is particularly noteworthy, as fluorinated compounds dominate discussions around metabolic stability and bioavailability optimization. With increasing interest in AI-assisted molecular design, computational chemists often query "DFT studies on fluoropyridines" to understand electronic properties—making CAS 1805172-95-5 a frequent subject in quantum chemistry simulations. Environmental scientists also explore its potential in green chemistry workflows due to its balanced reactivity profile.

From a synthetic perspective, 6-iodopyridine frameworks are pivotal for cross-coupling reactions, answering frequent search queries like "Sonogashira coupling with iodopyridines." The compound's 5-chloro substituent adds regioselectivity advantages, while the iodo group serves as a versatile handle for palladium-catalyzed transformations—key terms in modern organic chemistry literature. These attributes position it as a strategic asset for high-throughput screening libraries.

Quality control of 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine involves advanced analytical techniques, aligning with trending searches for "HPLC method development for halogenated compounds." The pharmaceutical industry's focus on ICH Q3D elemental impurities guidelines further elevates the importance of its iodine content analysis. Regulatory-compliant synthesis routes for this compound are frequently discussed in forums about QbD (Quality by Design) principles.

Emerging applications in material science have expanded interest in this compound, particularly for designing organic electronic materials. The electron-withdrawing effects of its substituents make it relevant to searches like "n-type semiconductor precursors." Additionally, its potential in metal-organic frameworks (MOFs) design responds to growing interest in porous materials for gas storage.

In conclusion, 2-(Aminomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine (CAS 1805172-95-5) represents a multifaceted tool for researchers addressing contemporary challenges in medicinal chemistry, catalysis, and functional materials. Its alignment with trending scientific inquiries ensures continued relevance across interdisciplinary fields.